(2Z)-3-(4-chlorophenyl)-2-(nitromethylidene)-1,3-thiazolidin-4-one

• IUPAC Name: (2Z)-3-(4-chlorophenyl)-2-(nitromethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H7ClN2O3S/c11-7-1-3-8(4-2-7)13-9(14)6-17-10(13)5-12(15)16/h1-5H,6H2/b10-5-
• InChI Key: OEWVCYOEOXODRZ-YHYXMXQVSA-N
• Canonical SMILES: C1C(=O)N(C(=C[N+](=O)[O-])S1)C2=CC=C(C=C2)Cl
• Isomeric SMILES: C1C(=O)N(/C(=C/[N+](=O)[O-])/S1)C2=CC=C(C=C2)Cl
• Molecular Formula: C10H7ClN2O3S
• Molecular Weight: 270.69 g/mol
• CAS No.: 338417-48-4

Description

(2Z)-3-(4-chlorophenyl)-2-(nitromethylidene)-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C10H7ClN2O3S and its molecular weight is 270.69. The purity is usually 95%.
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Scientific Research Applications

Enantiomeric Separation and Stereochemistry

• Axially chiral derivatives of thiazolidine-4-ones, including those similar to the compound of interest, have been synthesized. These derivatives have been separated into enantiomers, and the barriers to racemization have been studied. Such studies contribute to understanding the stereochemical aspects of these compounds (Erol & Dogan, 2007).

Structural and Therapeutic Diversity

• Thiazolidin-4-ones are noted for their structural and therapeutic diversity, making them pharmacologically significant. Specifically, 2-(4-chlorophenyl)-3-phenyl-1,3-thiazolidin-4-one has been synthesized and assessed for biological activity, highlighting the compound's potential in therapeutic applications (Doreswamy et al., 2007).

Antifungal and Physicochemical Properties

• A novel antifungal compound from the 1,3-thiazolidin-4-one class has been synthesized. Its solubility in various solvents and thermodynamic parameters have been determined, contributing to the understanding of its pharmacological properties (Volkova, Levshin, & Perlovich, 2020).

X-Ray Diffraction Data

• X-ray diffraction data for compounds related to (2Z)-3-(4-chlorophenyl)-2-(nitromethylidene)-1,3-thiazolidin-4-one have been obtained, providing insights into their crystal structure and aiding in the understanding of their molecular characteristics (Güiza et al., 2020).

Synthesis and Biological Activity

• Various derivatives of 1,3-thiazolidin-4-one have been synthesized and tested for their antibacterial properties, demonstrating the compound's potential in antimicrobial applications (Sayyed et al., 2006).

Comprehensive Review of Biological Activities

• A comprehensive review of the chemistry and biological activities of 1,3-thiazolidin-4-ones, which includes compounds similar to this compound, highlights their significance in medicinal chemistry (Cunico, Gomes, & Vellasco, 2008).